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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed information and protocols regarding the solubility of

NSC 109555, a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2)

[1][2][3]. Understanding the solubility of this compound in common laboratory solvents such as

Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline (PBS) is critical for the design and

reproducibility of in vitro and in vivo experiments. These notes offer quantitative solubility data,

step-by-step protocols for solution preparation and solubility determination, and visual guides to

the experimental workflow and the relevant biological pathway.

Data Presentation: Solubility of NSC 109555
The solubility of NSC 109555 in Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline

(PBS, pH 7.2) is summarized below. It is important to note that DMSO is a polar aprotic solvent

capable of dissolving a wide range of compounds, while PBS is an aqueous buffer, and the

solubility in it, especially when prepared from a DMSO stock, is typically referred to as kinetic

solubility[4][5][6].
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Solvent Concentration Notes

DMSO 20 mg/mL
A high concentration stock

solution can be prepared.

PBS (pH 7.2) 10 mg/mL
Represents good aqueous

solubility for a small molecule.

Data sourced from Cayman Chemical product information[1].

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of NSC 109555 in DMSO
This protocol details the steps to prepare a 20 mg/mL stock solution of NSC 109555 in DMSO.

Materials:

NSC 109555 (crystalline solid)

Anhydrous, high-purity DMSO[5]

Calibrated pipette

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator (optional)

Procedure:

Preparation: Allow the vial containing NSC 109555 and the bottle of DMSO to equilibrate to

room temperature before opening to prevent moisture condensation[5].

Calculation: Determine the required volume of DMSO to add to a known mass of NSC
109555 to achieve the target concentration of 20 mg/mL. For example, for 10 mg of NSC
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109555, add 500 µL of DMSO.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the NSC 109555 solid.

Dissolution:

Cap the vial tightly and vortex vigorously for 1-2 minutes to facilitate dissolution[5].

Visually inspect the solution against a light source to ensure it is clear and free of any

visible particulates.

If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15

minutes[5].

Gentle warming in a 37°C water bath for 5-10 minutes with intermittent vortexing can also

be employed if necessary[5].

Storage: Store the stock solution at -20°C for long-term stability. When needed, thaw at room

temperature and vortex briefly before making dilutions.

Protocol 2: Determination of Kinetic Solubility in PBS
This protocol describes a method to determine the kinetic solubility of NSC 109555 in PBS by

diluting a concentrated DMSO stock solution. This is a common procedure for preparing

aqueous working solutions for cell-based assays[6][7].

Materials:

NSC 109555 stock solution in DMSO (e.g., 20 mg/mL from Protocol 1)

Phosphate-Buffered Saline (PBS), pH 7.2, sterile

Sterile polypropylene tubes

Vortex mixer

UV/Vis Spectrophotometer (for quantification)
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Procedure:

Preparation of Working Solution: Prepare a series of dilutions of the NSC 109555 DMSO

stock into PBS. To minimize the final DMSO concentration (typically kept below 0.5% in cell

culture), a high concentration stock is recommended[7].

Addition to Buffer: Add a small aliquot of the DMSO stock solution to a larger volume of PBS.

For example, add 10 µL of a 10 mg/mL DMSO stock to 990 µL of PBS to get a final

concentration of 100 µg/mL with 1% DMSO.

Crucial Step: To avoid immediate precipitation, add the DMSO stock to the PBS while

vortexing the tube to ensure rapid mixing[7].

Equilibration: Cap the tube and allow it to equilibrate on a rotator or shaker for 15-30 minutes

at room temperature[4].

Observation: Visually inspect the solution for any signs of precipitation or cloudiness. The

highest concentration that remains clear is an estimate of the kinetic solubility.

Quantification (Optional but Recommended):

Filter the solution through a 0.45 µm syringe filter to remove any undissolved

precipitate[4].

Measure the concentration of the dissolved NSC 109555 in the filtrate using a UV/Vis

spectrophotometer at its maximum absorbance wavelength (λmax = 226, 320 nm)[1].

A standard calibration curve of NSC 109555 in the same DMSO/PBS mixture should be

prepared to accurately quantify the concentration[6][8].

Visualizations
Experimental Workflow for Solubility Assessment
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Protocol 1: DMSO Stock Preparation

Protocol 2: Kinetic Solubility in PBS
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Caption: Workflow for preparing a DMSO stock and determining kinetic solubility in PBS.

NSC 109555 Mechanism of Action: Chk2 Inhibition
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Caption: NSC 109555 inhibits the DNA damage response pathway by targeting Chk2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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